N-(3-chloro-4-fluorophenyl)-2-(4-(3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[4-[3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C19H24ClFN4O4/c1-29-9-8-24-18(27)12-25(19(24)28)14-4-6-23(7-5-14)11-17(26)22-13-2-3-16(21)15(20)10-13/h2-3,10,14H,4-9,11-12H2,1H3,(H,22,26)
• InChI Key: BWJQJMLLQSGNHN-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)CN(C1=O)C2CCN(CC2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H24ClFN4O4
• Molecular Weight: 426.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(4-(3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H24ClFN4O4 and its molecular weight is 426.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research has demonstrated the synthesis and intravenous analgesic activity of compounds within the same chemical family, indicating significant potency and short duration of action, making them candidates for surgical procedures requiring rapid recovery (Lalinde et al., 1990).

Radiotracer Development for PET Imaging

Studies have shown the feasibility of synthesizing radiolabeled compounds for positron emission tomography (PET) imaging, such as the exploration of CB1 cannabinoid receptors in the brain, showcasing the compound's utility in neuroscientific research (Katoch-Rouse & Horti, 2003).

Antimicrobial and Antifungal Agents

New classes of compounds with both piperidine and thiohydantoin nuclei have been synthesized and evaluated for their antimicrobial activities, highlighting potential applications in combating microbial infections (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).

Anti-inflammatory Applications

Derivatives of similar compounds have been synthesized and evaluated for anti-inflammatory activity, with several showing significant effects. This research path suggests potential therapeutic applications in addressing inflammation-related conditions (Sunder & Maleraju, 2013).

Anticonvulsant and Analgesic Activities

A series of acetamides has been synthesized and evaluated for anticonvulsant activity, revealing protection in animal models of epilepsy. This demonstrates the compound's potential in developing treatments for neurological disorders (Obniska et al., 2015).

Antimicrobial Docking Properties

Research on substituted 2-aminobenzothiazoles derivatives has shown promising docking properties and antimicrobial activity, indicating the compound's utility in designing new antimicrobial agents (Anuse et al., 2019).